Cas no 681133-34-6 (4-(4-Trifluoromethoxybenzoyl)-Piperidine Hydrochloride)

• Product Name: 4-(4-Trifluoromethoxybenzoyl)-Piperidine Hydrochloride
• CAS No: 681133-34-6
• MF: C₁₃H₁₅ClF₃NO₂
• MW: 309.711913347244
• MDL: MFCD26954778
• CID: 1724618
• PubChem ID: 69704664
• Update Time: 2025-05-26

4-(4-Trifluoromethoxybenzoyl)-Piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methanone, 4-piperidinyl[4-(trifluoromethoxy)phenyl]-, hydrochloride
• 4-(4-trifluoromethoxybenzoyl)-piperidine hydrochloride
• SB38303
• piperidin-4-yl-[4-(trifluoromethoxy)phenyl]methanone;hydrochloride
• C13H15ClF3NO2
• 4-(4-Trifluoromethoxybenzoyl)piperidine hydrochloride
• SCHEMBL6208842
• 681133-34-6
• 4-(4-trifluoromethoxybenzoyl)-piperidinehydrochloride
• MFCD26954778
• CS-0340824
• 4-[4-(trifluoromethoxy)benzoyl]piperidine hydrochloride
• 4-(4-Trifluoromethoxybenzoyl)-Piperidine Hydrochloride

• MDL： MFCD26954778
• Inchi： 1S/C13H14F3NO2.ClH/c14-13(15,16)19-11-3-1-9(2-4-11)12(18)10-5-7-17-8-6-10;/h1-4,10,17H,5-8H2;1H
• InChI Key： YEYZDUWMEQHBRH-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC(=CC=1)C(C1CCNCC1)=O)(F)F

Computed Properties

• Exact Mass: 309.07445
• Monoisotopic Mass: 309.0743409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-Trifluoromethoxybenzoyl)-Piperidine Hydrochloride

Comprehensive Overview of 4-(4-Trifluoromethoxybenzoyl)-Piperidine Hydrochloride (CAS No. 681133-34-6)

4-(4-Trifluoromethoxybenzoyl)-Piperidine Hydrochloride (CAS No. 681133-34-6) is a specialized organic compound widely recognized for its unique structural properties and potential applications in pharmaceutical research. The compound features a piperidine backbone coupled with a trifluoromethoxybenzoyl group, making it a subject of interest in drug discovery and medicinal chemistry. Its molecular formula, C₁₃H₁₄F₃NO₂·HCl, highlights the incorporation of fluorine, a key element in modern bioactive molecules due to its ability to enhance metabolic stability and binding affinity.

In recent years, the demand for fluorinated compounds like 4-(4-Trifluoromethoxybenzoyl)-Piperidine Hydrochloride has surged, driven by their prominence in the development of CNS-targeting drugs and GPCR modulators. Researchers are particularly intrigued by its potential role in addressing neurological disorders, a hot topic in 2024 given the rising global focus on mental health and neurodegenerative diseases. The compound’s trifluoromethoxy moiety is often associated with improved blood-brain barrier penetration, a critical factor in CNS drug design.

From a synthetic perspective, CAS No. 681133-34-6 is frequently discussed in forums and publications related to peptide coupling reagents and heterocyclic chemistry. Its hydrochloride salt form ensures better solubility, a feature highly valued in preclinical studies. Laboratories optimizing high-throughput screening protocols often explore this compound as a building block for libraries targeting ion channels or enzyme inhibitors.

The compound’s relevance extends to green chemistry initiatives, where researchers seek sustainable methods to synthesize fluorinated derivatives. Questions like "How does fluorination impact drug bioavailability?" or "What are the latest advances in piperidine-based therapeutics?" dominate search trends, aligning with the scientific community’s emphasis on structure-activity relationships (SAR). Analytical techniques such as HPLC and NMR are routinely employed to characterize 4-(4-Trifluoromethoxybenzoyl)-Piperidine Hydrochloride, ensuring purity and consistency for regulatory compliance.

In summary, 4-(4-Trifluoromethoxybenzoyl)-Piperidine Hydrochloride (CAS No. 681133-34-6) exemplifies the intersection of fluorine chemistry and drug development. Its versatility and alignment with contemporary research priorities make it a compound worth monitoring in both academic and industrial settings.